1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 1-cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one
• InChI: InChI=1S/C12H21NO/c1-8-5-6-13-11(7-8)9(2)12(14)10-3-4-10/h8-11,13H,3-7H2,1-2H3
• InChI Key: APYRBTIFLDZCAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(C1)C(C)C(=O)C2CC2

Description

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one is a chemical compound with the molecular formula C₁₂H₂₁NO and a molecular weight of 195.30 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies .

Preparation Methods

The synthesis of 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one involves several steps. One common method includes the reaction of cyclopropyl ketone with 4-methylpiperidine under specific conditions . The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives, producing a variety of substituted products.

Scientific Research Applications

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific molecular pathways.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact pathways and targets are still under investigation, and further research is needed to fully understand its mechanism .

Comparison with Similar Compounds

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one can be compared with similar compounds such as:

1-(4-Chlorophenyl)-2-cyclopropyl-propan-1-one: This compound has a similar cyclopropyl group but differs in its aromatic substitution.

2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine: This compound shares the piperidine ring but has different substituents and functional groups.

2-Methyl-1-piperidin-4-yl-propan-1-ol: This compound has a similar piperidine structure but differs in its alcohol functional group.